methyl 2-(isobutyrylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: methyl 2-(2-methylpropanoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C14H19NO3S/c1-8(2)12(16)15-13-11(14(17)18-3)9-6-4-5-7-10(9)19-13/h8H,4-7H2,1-3H3,(H,15,16)
• InChI Key: SERHVXGMVRPBHI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=C(C2=C(S1)CCCC2)C(=O)OC
• Molecular Formula: C14H19NO3S
• Molecular Weight: 281.37 g/mol

Description

Synthesis Analysis

The synthesis of related benzothiophene derivatives often involves chemoselective methods and detailed characterizations such as IR, ^1H NMR, ^13C NMR, and LCMS analyses to confirm the structure of the synthesized compounds (Jayaraman et al., 2010). These methods are crucial for achieving the desired selectivity and for the accurate identification of the products.

Molecular Structure Analysis

The crystal structure of a similar compound, methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, reveals a thiophene ring substituted by a 2-amino group and a 3-methyl ester group, with notable intra- and intermolecular N-H···O hydrogen bonds stabilizing the structure (Vasu et al., 2004). This information provides insights into the molecular architecture and interactions within the crystal lattice.

Chemical Reactions and Properties

Benzothiophene derivatives undergo various chemical reactions, including bromination, Vilsmeier–Haack formylation, and Friedel–Crafts acetylation, indicating a rich chemistry that can be exploited for further derivatization and functionalization of these compounds (Chapman et al., 1971).

Physical Properties Analysis

The physical properties, such as solubility, melting points, and crystalline forms, are influenced by the molecular structure and the nature of the substituents. The detailed crystallographic study of related compounds provides valuable information on the molecular conformation, packing, and interactions that define their physical properties (Vasu et al., 2005).